4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(furan-2-ylmethyl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol

• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol
• IUPAC Name: 4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(furan-2-ylmethyl)-5-imino-2H-pyrrol-3-ol
• InChI: InChI=1S/C14H15N3O2S/c1-8-9(2)20-14(16-8)12-11(18)7-17(13(12)15)6-10-4-3-5-19-10/h3-5,15,18H,6-7H2,1-2H3
• InChI Key: RWVSFALYWGVYTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=C(CN(C2=N)CC3=CC=CO3)O)C

Description

The compound 4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(furan-2-ylmethyl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol is a heterocyclic molecule featuring a pyrrol-3-ol core substituted with a 4,5-dimethylthiazole group and a furan-2-ylmethyl moiety. Its structure combines aromatic and heteroatom-rich components, which are common in bioactive molecules. The imino group in the pyrrole ring may participate in hydrogen bonding, influencing solubility and molecular recognition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(furan-2-ylmethyl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol typically involves multi-step organic reactions. A common synthetic route may include:

Formation of the Thiazole Ring: Starting with a suitable precursor, the thiazole ring can be synthesized through cyclization reactions involving sulfur and nitrogen-containing reagents.

Attachment of the Furan Ring: The furan ring can be introduced via a Friedel-Crafts alkylation reaction using furan and an appropriate alkylating agent.

Construction of the Pyrrole Ring: The pyrrole ring can be formed through a Paal-Knorr synthesis, involving the cyclization of a 1,4-dicarbonyl compound.

Industrial Production Methods

Industrial production methods may involve optimizing the reaction conditions to achieve higher yields and purity. This can include the use of catalysts, controlled temperatures, and solvent systems that favor the desired reactions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the thiazole and pyrrole rings.

Reduction: Reduction reactions can occur at the imino group, converting it to an amine.

Substitution: Electrophilic and nucleophilic substitution reactions can take place at various positions on the rings.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines.

Scientific Research Applications

Chemical Properties and Structure

This compound features a unique structure that combines elements from thiazole and furan rings, contributing to its biological activity. The molecular formula is $C_{15}H_{16}N_{2}O_{2}S$ with a molecular weight of approximately 284.36 g/mol. Its structural components allow for interactions with biological targets, making it a candidate for drug development.

Antibacterial Properties

Recent studies have highlighted the antibacterial potential of pyrrole derivatives, including compounds similar to 4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(furan-2-ylmethyl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol . For instance, pyrrole-based compounds have shown promising activity against methicillin-resistant Staphylococcus aureus (MRSA) and other pathogenic bacteria.

In one study, derivatives demonstrated an MIC (Minimum Inhibitory Concentration) of as low as 0.125 μg/mL against Staphylococcus aureus, indicating that modifications in the pyrrole structure can enhance antibacterial efficacy significantly .

Anticancer Potential

The compound's structure allows it to interact with cellular mechanisms involved in cancer progression. Pyrrole derivatives have been investigated for their ability to inhibit tumor growth and induce apoptosis in cancer cells. For example, certain pyrrole-based compounds have shown effectiveness against various cancer cell lines by disrupting their metabolic pathways and inhibiting proliferation .

Antifungal Activity

The thiazole moiety in the compound has been associated with antifungal properties. Research indicates that similar compounds can inhibit fungal growth by targeting specific enzymes essential for fungal cell wall synthesis . This suggests that 4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(furan-2-ylmethyl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol could be explored further for antifungal applications.

Case Study 1: Antibacterial Efficacy

A study published in Molecules focused on the synthesis of various pyrrole derivatives and their antibacterial activities. Among these derivatives, one closely related to the target compound exhibited significant potency against MRSA with an MIC value of 8 ng/mL compared to standard antibiotics like vancomycin .

Case Study 2: Anticancer Activity

In another investigation reported in Bioorganic & Medicinal Chemistry Letters, researchers assessed the anticancer properties of pyrrole-containing compounds. The study found that specific modifications led to enhanced cytotoxicity against breast cancer cell lines, demonstrating the potential of these compounds as therapeutic agents .

Mechanism of Action

The mechanism of action of 4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(furan-2-ylmethyl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or interact with cellular receptors to modulate signaling pathways.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Effects on Molecular Properties

Compound A: 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole () Compound B: 1-(2,4-Dichlorobenzyl)-4-(4,5-dimethyl-1,3-thiazol-2-yl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol ()

Property	Target Compound	Compound A	Compound B
Core Structure	Pyrrol-3-ol + thiazole	Thiazole + pyrazole + triazole	Pyrrol-3-ol + thiazole
Key Substituents	Furan-2-ylmethyl	4-Chlorophenyl, 4-fluorophenyl	2,4-Dichlorobenzyl
Molecular Weight	~347.4 g/mol (estimated)	~550 g/mol (estimated)	368.3 g/mol
Bioactivity Potential	Unknown (structural inference)	Antimicrobial activity	Undisclosed (structural analogy)
Crystallinity	Not reported	Triclinic, P 1 symmetry	Not reported

Key Observations :

• The target compound’s furan substituent introduces a smaller, oxygen-containing aromatic system compared to the halogenated aryl groups in Compounds A and B. This may reduce steric bulk and enhance solubility due to furan’s polarity .

Crystal Packing and Intermolecular Interactions

Compounds A and B () exhibit isostructural triclinic packing with two independent molecules per asymmetric unit. Halogen substituents (Cl, F) in Compound A facilitate halogen bonding and van der Waals interactions, critical for crystal stability. In contrast, the target compound’s furan group may prioritize C–H···O hydrogen bonds, altering packing efficiency and melting behavior .

Computational and Experimental Insights

• Electronic Properties: Tools like Multiwfn () could analyze the electron localization function (ELF) of the target compound’s imino group, comparing it to Compound B’s dichlorobenzyl group.
• Refinement Methods : SHELXL () has been pivotal in resolving crystal structures of analogs like Compound A. Applying these methods to the target compound could clarify its conformational flexibility and tautomeric preferences .

Therapeutic Potential and Challenges

Compounds with thiazole and pyrrole motifs often exhibit antimicrobial or anticancer activity. Compound A’s reported antimicrobial properties () suggest that the target compound’s furan substituent could modulate similar activity via altered membrane permeability or enzyme inhibition.

Biological Activity

The compound 4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(furan-2-ylmethyl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol is a complex organic molecule that incorporates thiazole, furan, and pyrrole moieties. These structural features contribute to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Property	Value
Molecular Formula	C14H15N3O2S
Molecular Weight	289.35 g/mol
IUPAC Name	4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(furan-2-ylmethyl)-5-imino-2H-pyrrol-3-ol
InChI Key	RWVSFALYWGVYTH-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including the formation of the thiazole ring through cyclization reactions and the introduction of the furan ring via Friedel-Crafts alkylation. The pyrrole ring is formed through Paal-Knorr synthesis techniques.

Antimicrobial Activity

Research indicates that compounds containing thiazole and furan moieties exhibit significant antimicrobial properties. Specifically, studies have shown that derivatives of thiazole possess broad-spectrum activity against various bacterial and fungal strains. The compound has demonstrated potential as an inhibitor against specific enzymes involved in microbial resistance mechanisms .

Enzyme Inhibition

The compound has been investigated for its ability to inhibit key enzymes. For instance, thiazole derivatives have been shown to inhibit DNA gyrase and other critical enzymes associated with bacterial replication. This inhibition can lead to effective antimicrobial action . Additionally, molecular docking studies suggest that this compound may interact with catalytic residues in target enzymes, potentially leading to therapeutic applications in treating infections caused by resistant strains .

Anticancer Potential

Thiazole-containing compounds have been highlighted for their anticancer properties. Preliminary studies suggest that this compound may inhibit cancer cell proliferation through various mechanisms, including modulation of signaling pathways involved in cell growth and apoptosis. The presence of the pyrrole structure is believed to enhance its efficacy as an anticancer agent .

The mechanism of action for 4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(furan-2-ylmethyl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol likely involves:

• Enzyme Binding : The compound may bind to the active sites of enzymes, inhibiting their function.
• Cellular Interaction : Interaction with cellular receptors could modulate signaling pathways that are crucial for cell survival and proliferation.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that thiazole derivatives can induce oxidative stress in cancer cells, promoting apoptosis .

Case Studies

Several case studies have documented the biological activity of related compounds:

• Antimicrobial Efficacy : A study evaluating various thiazole derivatives found that certain substitutions led to enhanced antibacterial activity against Staphylococcus aureus and Escherichia coli.
• Anticancer Activity : Research on thiazolidinone derivatives indicated significant cytotoxic effects against multiple cancer cell lines, suggesting potential for further development into therapeutic agents .

Q & A

Basic: What are the standard synthetic routes for preparing this compound, and how can reaction conditions be optimized for yield?

Methodological Answer:
The compound can be synthesized via cyclization or condensation reactions. A common approach involves refluxing precursors in ethanol (e.g., 10 mmol reactants for 2 hours) followed by recrystallization from DMF–EtOH (1:1) to isolate the product . Optimization may involve adjusting solvent polarity (e.g., dichloromethane for low-temperature reactions) , catalyst loading (e.g., triethylamine for acid-sensitive intermediates) , or reaction time (e.g., 25–48 hours for heterocycle formation) . Monitoring via TLC or HPLC ensures intermediate stability.

Basic: How is structural characterization performed for this compound?

Methodological Answer:
Characterization typically includes:

• ¹H/¹³C NMR : Assign peaks for thiazole (δ 2.3–2.5 ppm for methyl groups) and furan (δ 6.3–7.4 ppm for aromatic protons) .
• FTIR : Confirm imino (C=N, ~1600 cm⁻¹) and hydroxyl (O–H, ~3200 cm⁻¹) stretches .
• HRMS : Validate molecular weight (e.g., [M+H]+ calculated for C₁₅H₁₆N₃O₂S: 310.0918) .

Basic: What purification strategies are effective for isolating this compound?

Methodological Answer:

• Recrystallization : Use mixed solvents (e.g., DMF–EtOH) to enhance crystal purity .
• Column Chromatography : Employ ethyl acetate/hexane (1:4) gradients to separate polar byproducts .
• Solvent Selection : Methanol or 2-propanol for high-polarity impurities .

Advanced: How can reaction optimization address contradictory data in yield or purity across studies?

Methodological Answer:
Contradictions often arise from:

• Solvent Effects : Polar solvents (DMF) may stabilize intermediates but increase side reactions .
• Temperature : Reflux (Δ ~78°C for ethanol) vs. low-temperature (–20°C) conditions alter reaction pathways .
• Catalyst : Diazomethane vs. chloranil for selective cyclization . Systematic DOE (Design of Experiments) with variables like pH, stoichiometry, and time can resolve discrepancies .

Advanced: What computational methods validate mechanistic pathways or bioactivity?

Methodological Answer:

• Molecular Docking : Simulate interactions with biological targets (e.g., enzymes) using AutoDock Vina .
• ADME Analysis : Predict pharmacokinetics (e.g., LogP ~2.1 for moderate lipophilicity) via SwissADME .
• DFT Calculations : Optimize geometry (B3LYP/6-31G*) to correlate NMR/IR data with electronic structure .

Advanced: How is pharmacological potential assessed preclinically?

Methodological Answer:

• In Vitro Assays : Test enzyme inhibition (e.g., IC₅₀ via fluorometric assays) .
• Cytotoxicity : Use MTT or resazurin assays on cell lines (e.g., HepG2) to evaluate selectivity .
• Metabolic Stability : Incubate with liver microsomes to measure half-life .

Advanced: How can X-ray crystallography resolve structural ambiguities?

Methodological Answer:

• Crystal Growth : Diffuse vapor into DMF solutions for single crystals .
• Data Collection : Use Mo-Kα radiation (λ = 0.71073 Å) at 295 K .
• Refinement : Apply SHELXL-97 to achieve R-factor <0.05 and validate bond angles (e.g., C–C = 1.50 Å) .

Advanced: What strategies improve solubility and stability for in vivo studies?

Methodological Answer:

• Co-solvents : Use PEG-400 or cyclodextrins for aqueous formulations .
• Salt Formation : React with HCl or sodium salts to enhance bioavailability .
• Lyophilization : Stabilize as a lyophilized powder under argon .

Advanced: How can theoretical frameworks guide experimental design?

Methodological Answer:

• Conceptual Models : Link synthesis to heterocyclic reaction mechanisms (e.g., Knorr pyrrole synthesis) .
• Retrosynthesis : Disassemble the molecule into thiazole and pyrrole precursors using tools like Synthia .
• Hypothesis Testing : Design experiments to validate imino tautomerization or furan ring reactivity .